Cas no 2228305-84-6 (1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol)

1-Amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol is a specialized organic compound featuring both an amino and a trifluoromethanesulfonyl (triflyl) group on a propan-2-ol backbone. The triflyl group enhances its electron-withdrawing properties, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of the amino and hydroxyl groups provides versatile reactivity for further functionalization, enabling applications in asymmetric synthesis and chiral building blocks. Its structural features contribute to stability under various reaction conditions, while the trifluoromethanesulfonyl moiety improves solubility in organic solvents. This compound is particularly useful in the development of biologically active molecules due to its unique electronic and steric effects.
1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol structure
2228305-84-6 structure
Product Name:1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol
CAS No:2228305-84-6
MF:C10H12F3NO3S
MW:283.267392158508
CID:5835280
PubChem ID:165640206
Update Time:2025-06-11

1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol
    • 2228305-84-6
    • EN300-1990431
    • Inchi: 1S/C10H12F3NO3S/c1-9(15,6-14)7-3-2-4-8(5-7)18(16,17)10(11,12)13/h2-5,15H,6,14H2,1H3
    • InChI Key: HQZKNODCFZUVME-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(C1=CC=CC(=C1)C(C)(CN)O)(=O)=O

Computed Properties

  • Exact Mass: 283.04899890g/mol
  • Monoisotopic Mass: 283.04899890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 88.8Ų

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Additional information on 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol

Introduction to 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol (CAS No: 2228305-84-6)

1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol, identified by its CAS number 2228305-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound features a unique structural motif combining an amino group, a propan-2-ol side chain, and a trifluoromethanesulfonylphenyl moiety, which endows it with distinct chemical and pharmacological properties. The presence of the trifluoromethanesulfonyl group enhances the compound's electronic characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The synthesis and characterization of 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol involve sophisticated organic transformations, including nucleophilic substitution, condensation reactions, and functional group modifications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure and confirm its purity. These analytical methods provide critical insights into the compound's conformational preferences and intermolecular interactions, which are essential for understanding its biological activity.

In recent years, 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol has been explored as a potential intermediate in the development of therapeutic agents targeting various diseases. Its structural features make it a versatile building block for drug discovery programs, particularly in the synthesis of small-molecule inhibitors and modulators. The trifluoromethanesulfonyl group, known for its ability to enhance metabolic stability and binding affinity, has been strategically incorporated into numerous drug candidates that have advanced into clinical trials.

One of the most compelling aspects of 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol is its potential application in the field of oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. For instance, modifications to the amino and hydroxyl groups have been shown to modulate the binding affinity of the compound to specific protein targets, leading to potent antitumor activity. These findings highlight the compound's promise as a lead structure for developing novel chemotherapeutic agents.

Additionally, research has indicated that 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol may have applications in neurological disorders. The compound's ability to interact with neurotransmitter receptors and ion channels has been investigated in vitro, suggesting its potential as a precursor for drugs targeting central nervous system (CNS) disorders. The trifluoromethanesulfonyl group's influence on electronic properties ensures optimal pharmacokinetic profiles, which are crucial for CNS drug development.

The synthetic pathways for 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol have been optimized to ensure high yields and scalability, making it feasible for industrial production. Green chemistry principles have been integrated into these processes to minimize waste and reduce environmental impact. For example, catalytic methods have been employed to replace traditional stoichiometric reagents, thereby enhancing sustainability without compromising efficiency.

Industrial applications of 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol extend beyond pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where it serves as a precursor for herbicides and pesticides with improved efficacy and environmental safety. The compound's stability under various conditions ensures consistent performance in agricultural settings.

The future prospects of 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol are promising, with ongoing research focusing on expanding its utility in drug discovery and material science. Advances in computational chemistry and artificial intelligence are being leveraged to accelerate the design of novel derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications for this versatile compound.

In conclusion, 1-amino-2-(3-trifluoromethanesulfonylphenyl)propan-2-ol (CAS No: 2228305-84-6) represents a significant advancement in synthetic chemistry and medicinal research. Its unique structural features and diverse applications make it a valuable asset in the development of therapeutic agents across multiple disease areas. As research continues to uncover new possibilities for this compound, its importance in the chemical industry is set to grow further.

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